3-methyl-N-[2-(2-thienyl)ethyl]benzamide

• Molecular Formula: C14H15NOS
• Molecular Weight: 245.34 g/mol
• IUPAC Name: 3-methyl-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C14H15NOS/c1-11-4-2-5-12(10-11)14(16)15-8-7-13-6-3-9-17-13/h2-6,9-10H,7-8H2,1H3,(H,15,16)
• InChI Key: CNRBCCFLXYPPNW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)NCCC2=CC=CS2
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCCC2=CC=CS2

Description

3-methyl-N-[2-(2-thienyl)ethyl]benzamide, also known as MTBE, is a synthetic compound that has been used in various scientific research applications. This compound is a derivative of benzamide and contains a thienyl group, which makes it an interesting molecule for research purposes.

Scientific Research Applications

3-methyl-N-[2-(2-thienyl)ethyl]benzamide has been used in various scientific research applications such as:
1. Cancer research: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has been found to inhibit the growth of various cancer cells such as breast cancer, prostate cancer, and lung cancer cells.
2. Neurological research: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has been shown to possess neuroprotective properties and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
3. Anti-inflammatory research: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has been found to possess anti-inflammatory properties and can be used in the treatment of inflammatory diseases such as arthritis.

Mechanism of Action

The mechanism of action of 3-methyl-N-[2-(2-thienyl)ethyl]benzamide is not fully understood, but it is believed to act by inhibiting various enzymes and proteins involved in cell growth and proliferation. 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has also been found to induce apoptosis, which is programmed cell death, in cancer cells.
Biochemical and physiological effects:
3-methyl-N-[2-(2-thienyl)ethyl]benzamide has been found to have various biochemical and physiological effects such as:
1. Inhibition of cell growth and proliferation: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has been found to inhibit the growth and proliferation of cancer cells.
2. Neuroprotective effects: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has been shown to protect neurons from oxidative stress and damage.
3. Anti-inflammatory effects: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-methyl-N-[2-(2-thienyl)ethyl]benzamide has several advantages for lab experiments such as:
1. High purity: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide can be synthesized with high purity, which makes it suitable for various lab experiments.
2. Low toxicity: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has low toxicity, which makes it safe for use in lab experiments.
However, there are also limitations to the use of 3-methyl-N-[2-(2-thienyl)ethyl]benzamide in lab experiments such as:
1. Limited solubility: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has limited solubility in water, which can make it difficult to use in certain experiments.
2. Limited stability: 3-methyl-N-[2-(2-thienyl)ethyl]benzamide is not very stable and can degrade over time, which can affect the results of experiments.

Future Directions

There are several future directions for research on 3-methyl-N-[2-(2-thienyl)ethyl]benzamide such as:
1. Development of new derivatives: Researchers can develop new derivatives of 3-methyl-N-[2-(2-thienyl)ethyl]benzamide with improved properties for various applications.
2. Study of the mechanism of action: Further studies can be conducted to fully understand the mechanism of action of 3-methyl-N-[2-(2-thienyl)ethyl]benzamide.
3. Clinical trials: Clinical trials can be conducted to test the effectiveness of 3-methyl-N-[2-(2-thienyl)ethyl]benzamide in the treatment of various diseases.
Conclusion:
3-methyl-N-[2-(2-thienyl)ethyl]benzamide is a synthetic compound that has been used in various scientific research applications. It can be synthesized using various methods and has been found to possess various biochemical and physiological effects. 3-methyl-N-[2-(2-thienyl)ethyl]benzamide has several advantages for lab experiments but also has limitations. There are several future directions for research on 3-methyl-N-[2-(2-thienyl)ethyl]benzamide, which can lead to the development of new derivatives and the discovery of new applications.

Synthesis Methods

3-methyl-N-[2-(2-thienyl)ethyl]benzamide can be synthesized using various methods, but the most commonly used method involves the reaction of 3-methylbenzoyl chloride with 2-(2-thienyl)ethylamine in the presence of a base such as triethylamine. This reaction results in the formation of 3-methyl-N-[2-(2-thienyl)ethyl]benzamide as a white solid with a melting point of 104-106°C.